2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide
2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide
Brand Name:
Vulcanchem
CAS No.:
306272-85-5
VCID:
VC0459555
InChI:
InChI=1S/C25H27N5O2/c1-24(2,3)16-6-9-18-19(10-16)22(25(13-27,14-28)23(30)20(18)11-26)15-4-7-17(8-5-15)32-12-21(29)31/h4-5,7-9,16,19,22H,6,10,12,30H2,1-3H3,(H2,29,31)/t16?,19-,22+/m0/s1
SMILES:
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N
Molecular Formula:
C25H27N5O2
Molecular Weight:
429.5g/mol
2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide
CAS No.: 306272-85-5
Main Products
VCID: VC0459555
Molecular Formula: C25H27N5O2
Molecular Weight: 429.5g/mol
![2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide - 306272-85-5](/images/no_structure.jpg)
| CAS No. | 306272-85-5 |
|---|---|
| Product Name | 2-[4-(3-Amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)phenoxy]acetamide |
| Molecular Formula | C25H27N5O2 |
| Molecular Weight | 429.5g/mol |
| IUPAC Name | 2-[4-[(1S,8aR)-3-amino-7-tert-butyl-2,2,4-tricyano-6,7,8,8a-tetrahydro-1H-naphthalen-1-yl]phenoxy]acetamide |
| Standard InChI | InChI=1S/C25H27N5O2/c1-24(2,3)16-6-9-18-19(10-16)22(25(13-27,14-28)23(30)20(18)11-26)15-4-7-17(8-5-15)32-12-21(29)31/h4-5,7-9,16,19,22H,6,10,12,30H2,1-3H3,(H2,29,31)/t16?,19-,22+/m0/s1 |
| Standard InChIKey | AHKCLKDMQLRBOW-JEWJRUSMSA-N |
| Isomeric SMILES | CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| Canonical SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| PubChem Compound | 11838474 |
| Last Modified | Nov 11 2021 |
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